Cas no 19711-92-3 (6-Phenanthridinecarboxylic acid)
19711-92-3 structure
Product Name:6-Phenanthridinecarboxylic acid
CAS No:19711-92-3
MF:C14H9NO2
MW:223.226763486862
CID:1388375
PubChem ID:9877871
Update Time:2025-04-20
6-Phenanthridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenanthridinecarboxylic acid
- Phenanthridine-6-carboxylic Acid
- 19711-92-3
- SCHEMBL3067398
-
- Inchi: 1S/C14H9NO2/c16-14(17)13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H,(H,16,17)
- InChI Key: DQISNQZAUQTBOG-UHFFFAOYSA-N
- SMILES: OC(C1=C2C=CC=CC2=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 223.06337
- Monoisotopic Mass: 223.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
6-Phenanthridinecarboxylic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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